Cas no 2228156-02-1 (O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine
• CAS No: 2228156-02-1
• MF: C₁₀H₁₃FN₂O₃
• MW: 228.220226049423
• CID: 6080172
• PubChem ID: 165758223
• Update Time: 2025-06-10

O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine
• EN300-1822017
• O-[2-(4-fluoro-3-nitrophenyl)-2-methylpropyl]hydroxylamine
• 2228156-02-1

• Inchi： 1S/C10H13FN2O3/c1-10(2,6-16-12)7-3-4-8(11)9(5-7)13(14)15/h3-5H,6,12H2,1-2H3
• InChI Key： PUIVKKPRFFWYCG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)CON

Computed Properties

• Exact Mass: 228.09102044g/mol
• Monoisotopic Mass: 228.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine

Introduction to O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine (CAS No. 2228156-02-1)

O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228156-02-1, represents a unique molecular structure that combines a hydroxylamine moiety with a fluoro-substituted nitrophenyl group, making it a promising candidate for further exploration in drug development.

The molecular architecture of O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine is characterized by its complex interplay of functional groups. The presence of a fluoro substituent at the 4-position of the nitrophenyl ring introduces electronic and steric effects that can influence the compound's reactivity and biological activity. This feature is particularly intriguing in the context of modern drug design, where fluorine atoms are often incorporated to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine with biological targets. Studies suggest that the hydroxylamine group may serve as a key pharmacophore, capable of engaging with specific enzymes or receptors involved in disease pathways. The nitrophenyl moiety, on the other hand, could contribute to electron-withdrawing effects that modulate the compound's binding properties.

In the realm of medicinal chemistry, the synthesis and optimization of such complex molecules are critical steps toward developing novel therapeutic agents. The introduction of fluorine into aromatic rings is a well-established strategy to improve drug-like properties, and the nitro group can be further functionalized to achieve desired biological outcomes. The combination of these elements in O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine presents a multifaceted approach to addressing unmet medical needs.

The role of hydroxylamine derivatives in pharmaceutical research cannot be overstated. These compounds have been explored for their potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments. The specific structural features of O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine make it an interesting subject for further investigation into its pharmacological profile.

Current research efforts are focused on understanding the mechanisms by which this compound interacts with biological systems. By leveraging high-throughput screening technologies and structure-activity relationship (SAR) studies, scientists aim to identify derivatives with enhanced potency and reduced toxicity. The fluoro-nitrophenyl scaffold provides a rich chemical space for exploration, offering opportunities to discover next-generation pharmaceuticals.

The synthesis of O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance yield but also allow for greater flexibility in modifying the compound's structure.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for instance, derivatives of hydroxylamine have shown promise as intermediates for developing novel pesticides and herbicides. The unique combination of functional groups in O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine could inspire innovative solutions in crop protection strategies.

Ethical considerations are paramount when conducting research involving complex organic compounds like this one. Ensuring safe handling practices and environmental stewardship are essential components of modern chemical research. By adhering to stringent regulatory guidelines and employing sustainable synthetic routes, scientists can minimize risks while maximizing the potential benefits of their work.

The future direction of research on O-2-(4-fluoro-3-nitrophenyl)-2-methylpropylhydroxylamine is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and pharmacologists. By integrating experimental data with computational modeling, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently. The continued exploration of this compound holds promise for advancing our understanding of disease mechanisms and developing effective treatments.